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Compound of Interest

Compound Name: Heptyl 8-bromooctanoate

Cat. No.: B12586810 Get Quote

In-depth Technical Guide: Heptyl 8-
bromooctanoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). Heptyl 8-bromooctanoate is a chemical intended

for research use only and is not for human or veterinary use.[1] All handling and storage should

be conducted by trained professionals in a controlled laboratory setting.

Introduction
Heptyl 8-bromooctanoate is a brominated fatty acid ester. While specific research

applications for this particular molecule are not widely documented in publicly available

literature, its structural features—a terminal bromine atom and a medium-chain fatty acid ester

—suggest potential utility as a versatile intermediate in organic synthesis.

The terminal bromine can serve as a leaving group for various nucleophilic substitution

reactions, allowing for the introduction of different functional groups. The ester moiety can be

hydrolyzed to the corresponding carboxylic acid or undergo transesterification. These

characteristics make it a potential building block in the synthesis of more complex molecules,

including but not limited to, probes for biological systems, components of drug delivery

systems, or novel surfactants.
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Physicochemical Data
Quantitative data for Heptyl 8-bromooctanoate is limited. The following table summarizes the

available information.

Property Value Source

CAS Number 612842-05-4 [1]

Chemical Formula C₁₅H₂₉BrO₂ [1]

Molecular Weight 321.30 g/mol [1]

Exact Mass 320.1351 [1]

Elemental Analysis
C: 56.07%, H: 9.10%, Br:

24.87%, O: 9.96%
[1]

Appearance To be determined [1]

Purity >98% (typical) [1]

Solubility To be determined [1]

Safety and Handling
A comprehensive Safety Data Sheet (SDS) for Heptyl 8-bromooctanoate is not readily

available. Therefore, a conservative approach to handling, based on the known hazards of

similar brominated organic compounds, is essential.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.

Skin and Body Protection: A lab coat and closed-toe shoes are required. For larger quantities

or in case of potential splashing, additional protective clothing may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.
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General Handling Precautions
Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Handle in accordance with good industrial hygiene and safety practices.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical advice if irritation develops.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage
Proper storage is crucial to maintain the integrity of Heptyl 8-bromooctanoate and to ensure

safety in the laboratory.
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Condition Recommendation

Short-term Storage
Store in a dry, dark place at 0 - 4 °C (days to

weeks).[1]

Long-term Storage
Store in a dry, dark place at -20 °C (months to

years).[1]

Container Keep the container tightly sealed.

Incompatibilities
Store away from strong oxidizing agents and

strong bases.

Shelf Life Greater than 2 years if stored properly.[1]

Experimental Protocols
Detailed experimental protocols involving Heptyl 8-bromooctanoate are not available in the

surveyed literature. However, a general synthetic scheme for a related compound, ethyl 8-

bromooctanoate, involves the esterification of 8-bromooctanoic acid. A similar approach could

likely be employed for the synthesis of the heptyl ester, using heptanol as the alcohol.

Visualizations
As there are no described signaling pathways or specific experimental workflows for Heptyl 8-
bromooctanoate, a generalized workflow for the safe handling of a research chemical is

presented below.

General Laboratory Workflow for a Research Chemical

Preparation Handling Post-Experiment

Receiving Inventory & Labeling Risk Assessment

Storage

Don PPE
Proceed if safe

Weighing/Aliquoting Experimentation Decontamination Waste Disposal Doff PPE Hand Washing
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of a research chemical in a laboratory setting.

Decision Tree for Chemical Spill Response

Chemical Spill Occurs

Assess Spill Size
and Hazard

Small & Low Hazard?

Evacuate Area
Alert Others

No

Use Spill Kit
Follow Protocol

Yes

Call Emergency
Services

Dispose of Waste
Properly

Report Incident

Click to download full resolution via product page

Caption: A decision-making process for responding to a chemical spill in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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